Cas no 49673-70-3 (1,4-Dioxaspiro[4.5]decane,7-(1,1-dimethylethyl)-)

1,4-Dioxaspiro[4.5]decane,7-(1,1-dimethylethyl)- structure
49673-70-3 structure
Product Name:1,4-Dioxaspiro[4.5]decane,7-(1,1-dimethylethyl)-
CAS No:49673-70-3
MF:C12H22O2
MW:198.301884174347
CID:334580
PubChem ID:56841677
Update Time:2025-04-19

1,4-Dioxaspiro[4.5]decane,7-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dioxaspiro[4.5]decane,7-(1,1-dimethylethyl)-
    • 7-(1,1-dimethylethyl)-1,4-dioxaspiro[4.5]decane
    • 7-tert-butyl-1,4-dioxaspiro[4.5]decane
    • EINECS 256-424-3
    • 7-(tert-Butyl)-1,4-dioxaspiro[4.5]decane
    • 7-t-butyl-1,4-dioxaspiro[4,5]decane
    • 7-(1,1-Dimethylethyl)-1,4-dioxaspiro(4.5)decane
    • DTXSID00964335
    • 49673-70-3
    • NS00057834
    • Inchi: 1S/C12H22O2/c1-11(2,3)10-5-4-6-12(9-10)13-7-8-14-12/h10H,4-9H2,1-3H3
    • InChI Key: NPSDJGXZMLTNLN-UHFFFAOYSA-N
    • SMILES: O1CCOC21CCCC(C(C)(C)C)C2

Computed Properties

  • Exact Mass: 180.089878
  • Monoisotopic Mass: 180.089878
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.1
  • Topological Polar Surface Area: 75.4

Experimental Properties

  • Density: 0.97
  • Boiling Point: 231.1°C at 760 mmHg
  • Flash Point: 87.4°C
  • Refractive Index: 1.472
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